BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 2-Methyl-4-octanone (CAS:
7492-38-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-4-octanone
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Abstract

This document provides a comprehensive technical overview of 2-Methyl-4-octanone (CAS:
7492-38-8), an aliphatic ketone with significant applications in proteomics research and as an
intermediate in pharmaceutical synthesis. This guide details its chemical and physical
properties, outlines common synthetic approaches with an exemplary experimental protocol,
and explores its primary applications. Furthermore, it discusses the biological context of
structurally related compounds and provides key analytical and safety information. All
gquantitative data is presented in tabular format for clarity, and key processes are visualized
using workflow diagrams.

Introduction

2-Methyl-4-octanone, also known as n-Butyl isobutyl ketone, is an organic compound with the
molecular formula CoH1s0.[1][2][3] Structurally, it is an aliphatic ketone featuring a methyl
group at the second carbon position and a carbonyl group at the fourth.[1] Its primary utility in
scientific research stems from its role as a building block ketone.[2][4][5] It is frequently used in
the synthesis of specialized biomolecules for proteomics research and serves as a versatile
intermediate in the development of pharmaceutical compounds.[1][6][7][8] Its distinct sweet or
fruity odor also suggests potential applications in the flavor and fragrance industry.[1][6]
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Chemical and Physical Properties

2-Methyl-4-octanone is a colorless to pale yellow liquid under standard conditions.[4][6] It

exhibits good solubility in organic solvents but has limited solubility in water.[6] Key

physicochemical properties are summarized in the table below.

Property Value Source(s)
CAS Number 7492-38-8 [2][7]
Molecular Formula CoH1s0 [1][2][3]
Molecular Weight 142.24 g/mol [1112][3]
IUPAC Name 2-methyloctan-4-one [31[7]
n-Butyl isobutyl ketone, 4-
Synonyms [2][6]
Octanone, 2-methyl-
Clear colorless to pale yellow
Appearance o [4][6]
liquid
Boiling Point 180°C [1]
Melting Point (estimated) -18.52°C [1]
Refractive Index 1.415 [1119]

SMILES

CCCCC(=0)CC(C)C

[1](61[7]

InChl Key

ICSKIDZASFIIQK-
UHFFFAOYSA-N

[71°]

Synthesis and Manufacturing

Several synthetic routes are available for the production of 2-Methyl-4-octanone. Common

industrial and laboratory methods include:

e Grignard Reaction: A prevalent method involving the reaction of an appropriate Grignard

reagent (e.g., isobutylmagnesium bromide) with an ester or another ketone.[1]

o Alkylation: Synthesis through the alkylation of ketones using suitable alkyl halides.[1]
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» Condensation Reactions: Involving the condensation of dialkyl ketones, which may be
followed by a rearrangement step to yield the final product.[1]

Representative Experimental Protocol: Synthesis of a
Structurally Similar Ketone

While a specific, detailed protocol for 2-Methyl-4-octanone is not readily available in the cited
literature, the synthesis of the homologous 2-methyl-4-heptanone provides a representative
example of the Grignard reaction followed by oxidation.[10] This process can be adapted for 2-
Methyl-4-octanone by substituting butanal with pentanal.

Step 1: Grignard Reaction to form 2-Methyl-4-octanol

A three-necked flask is fitted with a condenser, a pressure-equalized dropping funnel under a
nitrogen atmosphere, and a magnetic stirrer.

e The flask is charged with activated magnesium turnings and a few crystals of iodine.

o A solution of 1-chloro-2-methylpropane in dry ether is added dropwise from the funnel to
initiate the formation of the Grignard reagent.

¢ Once the Grignard reagent is formed, a solution of pentanal in dry ether is added dropwise
while maintaining a gentle reflux.

o After the addition is complete, the reaction is stirred until completion and then quenched by
the slow addition of 5% aqueous HCI.

e The etheral layer is separated, washed with 5% aqueous NaOH, and dried over anhydrous
Na2S0a.

e The solvent is removed via rotary evaporation to yield the crude alcohol, 2-methyl-4-octanol.
Step 2: Oxidation to 2-Methyl-4-octanone

e The crude 2-methyl-4-octanol is dissolved in acetic acid in a flask placed in a cold water
bath.
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An aqueous solution of sodium hypochlorite (NaOCI) is added dropwise over 30 minutes,
keeping the temperature between 15-25°C.[10]

After the addition, the mixture is stirred for an additional 1.5 hours at room temperature.
Water is added, and the product is extracted with dichloromethane.

The combined organic layers are washed, dried, and the solvent is evaporated to yield 2-
Methyl-4-octanone. The product can be further purified by distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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